Cas no 69857-46-1 (1-methyl-1H-Pyrrole-2,5-dicarbonitrile)
69857-46-1 structure
Product Name:1-methyl-1H-Pyrrole-2,5-dicarbonitrile
CAS No:69857-46-1
MF:C7H5N3
MW:131.134700536728
CID:1116219
PubChem ID:12572401
Update Time:2025-04-20
1-methyl-1H-Pyrrole-2,5-dicarbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 1-methyl-1H-Pyrrole-2,5-dicarbonitrile
- 1-methylpyrrole-2,5-dicarbonitrile
- DTXSID00503021
- 69857-46-1
- SCHEMBL2002285
- DB-111333
-
- Inchi: 1S/C7H5N3/c1-10-6(4-8)2-3-7(10)5-9/h2-3H,1H3
- InChI Key: MAGUPVNZMSWOEI-UHFFFAOYSA-N
- SMILES: N1(C)C(C#N)=CC=C1C#N
Computed Properties
- Exact Mass: 131.048347172g/mol
- Monoisotopic Mass: 131.048347172g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 52.5Ų
1-methyl-1H-Pyrrole-2,5-dicarbonitrile Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
69857-46-1 (1-methyl-1H-Pyrrole-2,5-dicarbonitrile) Related Products
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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